Cas no 95695-48-0 ((2E)-4-(3-Acetylphenyl)amino-4-oxobut-2-enoic acid)

• Product Name: (2E)-4-(3-Acetylphenyl)amino-4-oxobut-2-enoic acid
• CAS No: 95695-48-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1072571
• PubChem ID: 1415890
• Update Time: 2025-04-20

(2E)-4-(3-Acetylphenyl)amino-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-[(3-Acetylphenyl)amino]-4-oxobut-2-enoic acid
• NSC-125230
• SCHEMBL17395885
• NSC125230
• AKOS002682103
• N-(3-ACETYLPHENYL) MALEANILIC ACID
• (E)-4-(3-acetylanilino)-4-oxobut-2-enoic acid
• BDBM50148562
• MFCD01055665
• CHEMBL3770890
• 95695-48-0
• SCHEMBL17395887
• (2e)-4-((3-acetylphenyl)amino)-4-oxobut-2-enoic acid
• ALBB-003009
• (2E)-4-(3-Acetylphenyl)amino-4-oxobut-2-enoic acid

• Inchi： 1S/C12H11NO4/c1-8(14)9-3-2-4-10(7-9)13-11(15)5-6-12(16)17/h2-7H,1H3,(H,13,15)(H,16,17)/b6-5+
• InChI Key： YYXORIWGLJYIAI-AATRIKPKSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)NC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.5Ų

(2E)-4-(3-Acetylphenyl)amino-4-oxobut-2-enoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones